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Compound of Interest

Compound Name: FINO2

Cat. No.: B15582668 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of FINO2, a potent ferroptosis-inducing peroxide compound. While a specific Safety

Data Sheet (SDS) for FINO2 is not readily available in the public domain, this document

outlines a recommended disposal procedure based on its known chemical properties and

general best practices for handling organic peroxides.

FINO2 is recognized as a stable oxidant that initiates ferroptosis through the inactivation of

glutathione peroxidase 4 (GPX4) and the oxidation of ferrous iron.[1][2][3] Its stability at varying

pH levels and thermal stability up to at least 150°C are notable characteristics.[2][3][4] Despite

its stability in research applications, its nature as a peroxide necessitates careful consideration

for its disposal to mitigate potential hazards.

Key Chemical and Physical Properties of FINO2
A summary of the available quantitative data for FINO2 is presented below to inform handling

and disposal procedures.
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Property Value Source

Molecular Formula C₁₅H₂₈O₃ [1]

Formula Weight 256.4 g/mol [1]

Appearance Solid [1][3]

Purity ≥95% [1]

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml,

Ethanol:PBS (pH 7.2) (1:2): 0.3

mg/ml

[1]

Thermal Stability Stable to at least 150 °C [4]

Storage Temperature 4°C, protect from light [3]

Recommended Disposal Procedure for FINO2
The following step-by-step guide is a conservative approach to the disposal of FINO2, aligning

with general hazardous waste disposal protocols for organic peroxides.

Step 1: Personal Protective Equipment (PPE)

Before handling FINO2 for disposal, ensure appropriate PPE is worn, including:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation and Collection

Do not mix FINO2 waste with other chemical waste streams, especially with flammable

solvents or reducing agents, unless specifically instructed by your institution's environmental

health and safety (EHS) department.
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Collect solid FINO2 waste in a designated, clearly labeled, and compatible hazardous waste

container. The container should be sturdy and have a secure lid.[5][6]

For solutions of FINO2, collect the liquid waste in a separate, labeled, and compatible

container. Avoid using metal containers or caps that can corrode.

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste," the full chemical name "FINO2,"

and the approximate quantity. Follow your institution's specific labeling requirements.

Step 4: Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat

sources, direct sunlight, and incompatible materials such as strong acids, bases, and

reducing agents.

Store in a secondary containment bin to prevent spills.[6]

Step 5: Arrange for Professional Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal company

to arrange for the pickup and proper disposal of the FINO2 waste.[5][7]

Provide them with all available information about the chemical.

Experimental Protocols
No specific experimental protocols for the neutralization or disposal of FINO2 were found in the

reviewed literature. The recommended procedure is based on general principles of chemical

waste management. It is critical to consult with your institution's EHS professionals for

guidance tailored to your specific facilities and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of FINO2.
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Caption: Logical workflow for the safe disposal of FINO2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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